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Compound of Interest

Compound Name: 0-Xylene-d10

Cat. No.: B166450

An In-depth Technical Guide to the Safe Handling of o-Xylene-d10
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for o-Xylene-d10 (CAS
No: 56004-61-6), a deuterated aromatic hydrocarbon used in various research and analytical
applications.[1][2][3][4][5] Due to its hazardous properties, adherence to strict safety protocols
is imperative to ensure the well-being of laboratory personnel and to prevent environmental
contamination.

Hazard Identification and Classification

o-Xylene-d10 is classified as a hazardous substance with multiple risk factors. It is a
flammable liquid and vapor that is harmful if inhaled or in contact with skin.[4] It causes skin
and serious eye irritation and may lead to respiratory irritation.[1][2][4][6] Aspiration of the liquid
may be fatal if swallowed and enters the airways.[2][4]

1.1 GHS Hazard Classification

The classification of o-Xylene-d10 according to the Globally Harmonized System (GHS) is
summarized below.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquid 3
vapour[1][3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[1][2][3]
o ) H332: Harmful if inhaled[1][2]
Acute Toxicity, Inhalation 4 3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[21[3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1][2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][3]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters

airways|[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of o-Xylene-d10 is crucial for its safe

handling and storage. Vapors are heavier than air and may spread along floors, potentially

forming explosive mixtures.[1][2][3]
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Property

Value

CAS Number

56004-61-6[1][2][3][4]

Molecular Formula

CsD10[7]

Molecular Weight 116.23 g/mol [5][7]

Appearance Colorless liquid with a sweet, aromatic odor[3][9]
Boiling Point 142 °C[7][10]

Melting Point -25 °C[10]

Density 0.953 g/mL at 25 °C[7][10]

Flash Point 30 °C (closed cup)[11]

Solubility Insoluble in water; miscible with organic

solvents[8]

Safe Handling and Storage Workflow

A systematic approach to handling o-Xylene-d10 from receipt to disposal is essential to
minimize risk. The following diagram outlines the recommended workflow.
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Standard Operating Procedure

Receiving & Inspection

(Check for damage)

Store Properly

Segregated & Ventilated Storage
(Cool, dry, away from ignition sources)

ransport Safely

Controlled Use
(Chemical fume hood, non-sparking tools)

If Spill Occurs

Contingency Plan

Waste Collection

(Labeled, sealed container) Sl e

ispose Properly

Waste Disposal

(Follow institutional & local regulations) ST (2

Collect & Dispose of Contaminated Material

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of o-Xylene-d10.
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Personal Protective Equipment (PPE)

When handling o-Xylene-d10, appropriate PPE is mandatory to prevent exposure.

Protection Type Specification

Eye/Face Wear safety goggles with side protection.[12]

Wear suitable chemical-resistant gloves (e.g.,
tested to EN 374) and protective clothing.[12]
Remove contaminated clothing immediately.[2]
[13]

Skin

Use only in a well-ventilated area, preferably a
chemical fume hood.[1][2][3] If exposure limits
may be exceeded, use a NIOSH/MSHA

Respiratory

approved respirator.[14]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always seek medical
advice in cases of doubt or if symptoms persist.[2][13]
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Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[2][13][14]
If breathing is irregular or stops, provide artificial

respiration.[1]

Skin Contact

Immediately take off all contaminated clothing.
[2][13] Rinse the skin thoroughly with
water/shower.[12][13] If skin irritation occurs,

consult a physician.[12][13]

Eye Contact

Irrigate copiously with clean, fresh water for at
least 10 minutes, holding the eyelids apart.[1]
[13] Remove contact lenses if present and easy
to do.[1]

Ingestion

Do NOT induce vomiting due to the aspiration
hazard.[1][11] Rinse mouth with water (if the
person is conscious) and call a physician or

poison control center immediately.[1][14]

Experimental Protocol: Small-Scale Spill Response

This protocol details the methodology for managing a small spill (less than 100 mL) of o-

Xylene-d10 within a laboratory fume hood.

6.1 Pre-requisites

o Ensure a chemical spill kit is accessible.

 All personnel involved must be trained in spill response procedures and be wearing

appropriate PPE (See Section 4.0).

6.2 Methodology

o Alert Personnel and Control Ignition Sources: Immediately alert others in the vicinity.

Extinguish all nearby flames, turn off hot plates, and eliminate any potential sources of

ignition.[11][14]
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e Ensure Ventilation: Keep the fume hood sash at the lowest practical height to maintain
containment and ventilation.[1][3][13]

e Contain the Spill: Use an inert, non-combustible absorbent material such as sand,
diatomaceous earth, or a universal binder to dike the spill and prevent it from spreading.[1]
[12][13]

o Absorb the Liquid: Gently cover and absorb the spilled liquid with the absorbent material.[12]
[13] Avoid creating dust.

e Collect Waste: Using non-sparking tools (e.g., plastic scoop), carefully collect the
contaminated absorbent material.[1][2][3]

o Package for Disposal: Place the collected material into a suitable, sealable, and properly
labeled container for hazardous waste disposal.[1][12][13][14]

o Decontaminate: Wipe the spill area with a cloth and a suitable solvent (e.g., isopropanol),
followed by soap and water. Place all cleaning materials into the hazardous waste container.

» Final Disposal: Dispose of the sealed waste container according to institutional and local
environmental regulations.[1][13]

Storage and Disposal

7.1 Storage Conditions Store o-Xylene-d10 in a tightly closed container in a cool, dry, and well-
ventilated area.[1][2][13] The storage location should be fireproof and protected from sunlight.
[1][2][11] Keep away from sources of ignition and incompatible materials such as strong
oxidizing agents and strong acids.[6][11][12] Use and store with explosion-proof electrical and
ventilating equipment.[1][2][3]

7.2 Disposal Considerations Disposal of o-Xylene-d10 and its contaminated materials must be
handled as hazardous waste. Do not allow the chemical to enter drains, sewers, or water
courses.[1][2][13] All disposal practices must comply with federal, state, and local regulations.
Engage a licensed professional waste disposal service to manage chemical waste.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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